5-[Methyl-[1-(4-methylphenyl)propan-2-yl]carbamoyl]furan-2-carboxylic acid

• IUPAC Name: 5-[methyl-[1-(4-methylphenyl)propan-2-yl]carbamoyl]furan-2-carboxylic acid
• InChI: InChI=1S/C17H19NO4/c1-11-4-6-13(7-5-11)10-12(2)18(3)16(19)14-8-9-15(22-14)17(20)21/h4-9,12H,10H2,1-3H3,(H,20,21)
• InChI Key: ZUNCVIADACXKMC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CC(C)N(C)C(=O)C2=CC=C(O2)C(=O)O
• Molecular Formula: C17H19NO4
• Molecular Weight: 301.34 g/mol

Description

5-[Methyl-[1-(4-methylphenyl)propan-2-yl]carbamoyl]furan-2-carboxylic acid, also known as MPAFCA, is a synthetic compound that has gained attention in the scientific community due to its potential biomedical applications. MPAFCA has been shown to exhibit anti-inflammatory, antioxidant, and anticancer properties, making it a promising candidate for drug development.

Mechanism of Action

The mechanism of action of 5-[Methyl-[1-(4-methylphenyl)propan-2-yl]carbamoyl]furan-2-carboxylic acid is not fully understood. However, it is believed that this compound exerts its effects by modulating various signaling pathways involved in inflammation, oxidative stress, and cancer.
Biochemical and Physiological Effects:
This compound has been shown to exhibit several biochemical and physiological effects. In vitro studies have shown that this compound inhibits the expression of pro-inflammatory cytokines, reduces oxidative stress, and induces apoptosis in cancer cells. In animal studies, this compound has been shown to reduce inflammation and oxidative stress in various tissues.

Advantages and Limitations for Lab Experiments

5-[Methyl-[1-(4-methylphenyl)propan-2-yl]carbamoyl]furan-2-carboxylic acid has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized in large quantities. Additionally, this compound exhibits several pharmacological properties, making it a useful tool for studying inflammation, oxidative stress, and cancer. However, this compound also has some limitations. It is a relatively new compound, and its pharmacokinetic and toxicological properties are not fully understood. Furthermore, this compound may exhibit off-target effects, which could complicate data interpretation.

Future Directions

There are several future directions for 5-[Methyl-[1-(4-methylphenyl)propan-2-yl]carbamoyl]furan-2-carboxylic acid research. One area of interest is the development of this compound-based drugs for the treatment of inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. Additionally, this compound could be used as a chemopreventive agent for cancer. Further studies are needed to determine the pharmacokinetic and toxicological properties of this compound, as well as its potential off-target effects.

Synthesis Methods

5-[Methyl-[1-(4-methylphenyl)propan-2-yl]carbamoyl]furan-2-carboxylic acid can be synthesized using a multi-step process involving the reaction of various reagents. The first step involves the reaction of 4-methylacetophenone with ethylmagnesium bromide to form a Grignard reagent. This reagent is then reacted with N-methyl-N-(tert-butoxycarbonyl)carbamate to form the intermediate product. The final step involves the reaction of the intermediate product with furan-2-carboxylic acid to form this compound.

Scientific Research Applications

5-[Methyl-[1-(4-methylphenyl)propan-2-yl]carbamoyl]furan-2-carboxylic acid has been extensively studied for its potential biomedical applications. Several studies have shown that this compound exhibits anti-inflammatory properties by inhibiting the expression of pro-inflammatory cytokines. Additionally, this compound has been shown to exhibit antioxidant properties by scavenging free radicals and reducing oxidative stress. Furthermore, this compound has been shown to exhibit anticancer properties by inducing apoptosis and inhibiting cell proliferation in cancer cells.